Cas no 885121-33-5 (6-Bromo-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 6-Bromo-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 885121-33-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD07364654
• CID: 1075597
• PubChem ID: 4777802
• Update Time: 2025-10-29

6-Bromo-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-methyl-1H-indole-2-carboxylic acid
• SCHEMBL6752295
• 885121-33-5
• BB 0260221
• P19914
• 6-bromo-1-methyl-indole-2-carboxylic Acid
• MFCD07364654
• 6-bromo-1-methylindole-2-carboxylic acid
• AOYPDQJNZQBEDW-UHFFFAOYSA-N
• AKOS004119770
• RS-0331
• 6-bromo-1-methyl-1H-indole-2-carboxylicacid
• ALBB-007612
• DB-169520
• STK504663

• MDL： MFCD07364654
• Inchi： 1S/C10H8BrNO2/c1-12-8-5-7(11)3-2-6(8)4-9(12)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： AOYPDQJNZQBEDW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(=O)O)N(C)C=2C=1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

6-Bromo-1-methyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 6-Bromo-1-methyl-1H-indole-2-carboxylic acid

Recent Advances in the Study of 6-Bromo-1-methyl-1H-indole-2-carboxylic acid (CAS: 885121-33-5)

The compound 6-Bromo-1-methyl-1H-indole-2-carboxylic acid (CAS: 885121-33-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This indole derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly those targeting inflammatory and oncogenic pathways. Recent studies have highlighted its potential as a scaffold for designing novel inhibitors of key enzymes involved in disease progression.

One of the most notable advancements in the research of 6-Bromo-1-methyl-1H-indole-2-carboxylic acid is its role in the development of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with improved selectivity and reduced off-target effects.

In addition to its kinase inhibitory properties, 6-Bromo-1-methyl-1H-indole-2-carboxylic acid has been explored as a precursor in the synthesis of fluorescent probes for bioimaging applications. Researchers have functionalized the indole core with various fluorophores to create probes capable of detecting reactive oxygen species (ROS) in live cells. These probes have shown promise in studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Another significant application of this compound lies in its use as an intermediate in the synthesis of antiviral agents. Recent preclinical studies have reported that indole-based derivatives, including those derived from 6-Bromo-1-methyl-1H-indole-2-carboxylic acid, exhibit inhibitory effects against RNA viruses such as SARS-CoV-2. The mechanism of action involves interference with viral replication machinery, making it a potential candidate for future antiviral therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 6-Bromo-1-methyl-1H-indole-2-carboxylic acid derivatives. Current research efforts are focused on improving synthetic routes to enhance yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to address these challenges.

In conclusion, 6-Bromo-1-methyl-1H-indole-2-carboxylic acid (CAS: 885121-33-5) continues to be a valuable compound in chemical biology and drug discovery. Its diverse applications, ranging from kinase inhibition to bioimaging and antiviral therapy, underscore its importance in modern medicinal chemistry. Future research will likely focus on further optimizing its derivatives for clinical translation and exploring new therapeutic targets.